Cas no 2167404-72-8 (4-(1,2,3-thiadiazol-4-yl)pyrrolidine-3-carboxylic acid)

• Product Name: 4-(1,2,3-thiadiazol-4-yl)pyrrolidine-3-carboxylic acid
• CAS No: 2167404-72-8
• MF: C₇H₉N₃O₂S
• MW: 199.230259656906
• CID: 5958291
• PubChem ID: 165505602
• Update Time: 2025-05-22

4-(1,2,3-thiadiazol-4-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1,2,3-thiadiazol-4-yl)pyrrolidine-3-carboxylic acid
• 2167404-72-8
• EN300-1457558

• Inchi： 1S/C7H9N3O2S/c11-7(12)5-2-8-1-4(5)6-3-13-10-9-6/h3-5,8H,1-2H2,(H,11,12)
• InChI Key： FWJQRDYXLZZQPD-UHFFFAOYSA-N
• SMILES： S1C=C(C2CNCC2C(=O)O)N=N1

Computed Properties

• Exact Mass: 199.04154771g/mol
• Monoisotopic Mass: 199.04154771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 103Ų

Additional information on 4-(1,2,3-thiadiazol-4-yl)pyrrolidine-3-carboxylic acid

4-(1,2,3-Thiadiazol-4-yl)pyrrolidine-3-carboxylic Acid: A Comprehensive Overview

The compound 4-(1,2,3-thiadiazol-4-yl)pyrrolidine-3-carboxylic acid, identified by the CAS number 2167404-72-8, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, which are known for their versatile properties and wide-ranging uses in fields such as pharmaceuticals, agrochemicals, and materials science.

The structure of 4-(1,2,3-thiadiazol-4-yl)pyrrolidine-3-carboxylic acid comprises a pyrrolidine ring fused with a thiadiazole moiety. The thiadiazole group is a five-membered ring containing sulfur and nitrogen atoms, which contributes to the compound's unique electronic and chemical properties. The carboxylic acid group attached to the pyrrolidine ring further enhances its functional versatility, making it a valuable building block for synthesizing more complex molecules.

Recent studies have highlighted the potential of this compound in drug discovery. Its ability to act as a ligand in metalloenzyme inhibition has been explored in several research papers. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-(1,2,3-thiadiazol-4-yl)pyrrolidine-3-carboxylic acid exhibit potent inhibitory activity against certain proteases, making them promising candidates for anti-inflammatory and antiviral therapies.

In addition to its pharmacological applications, this compound has also been investigated for its role in agrochemicals. Research conducted by agricultural scientists has shown that certain analogs of 4-(1,2,3-thiadiazol-4-yl)pyrrolidine-3-carboxylic acid possess effective pesticidal properties. These findings underscore the compound's potential in developing eco-friendly pesticides that can contribute to sustainable agriculture.

The synthesis of 4-(1,2,3-thiadiazol-4-yl)pyrrolidine-3-carboxylic acid involves a multi-step process that typically includes cyclization reactions and functional group transformations. Recent advancements in catalytic methods have enabled more efficient and scalable production of this compound. For example, the use of transition metal catalysts has significantly improved the yield and purity of the product.

Beyond its direct applications, this compound serves as a valuable precursor for synthesizing other bioactive molecules. Its ability to undergo various substitution and condensation reactions makes it an essential intermediate in organic synthesis. Researchers have utilized this property to develop novel scaffolds for drug discovery programs targeting diverse therapeutic areas such as cancer, neurodegenerative diseases, and infectious diseases.

The environmental impact of synthesizing and using 4-(1,2,3-thiadiazol-4-yl)pyrrolidine-3-carboxylic acid has also been a topic of interest among scientists. Studies have shown that the compound exhibits low toxicity to non-target organisms when used at recommended levels. This characteristic makes it suitable for applications where environmental safety is a priority.

In conclusion, 4-(1,2,3-thiadiazol-4-yl)pyrrolidine-3-carboxylic acid, with its unique chemical structure and diverse functional groups, continues to be a subject of intense research across multiple disciplines. Its potential applications span from drug development to agrochemicals and materials science. As researchers uncover new insights into its properties and capabilities, this compound is poised to play an increasingly important role in advancing scientific innovation.